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Cat. No.: B3420838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Octanol, an eight-carbon secondary alcohol, is a molecule of significant interest across

various scientific disciplines, including flavor and fragrance chemistry, materials science, and

as a potential biofuel component. Its specific physicochemical characteristics govern its

behavior in different matrices and applications. This technical guide provides an in-depth

overview of the core physicochemical properties of 3-Octanol, complete with experimental

methodologies and a structured data presentation.

Physicochemical Properties of 3-Octanol
The following table summarizes the key physicochemical properties of 3-Octanol, compiled

from various reliable sources.
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Property Value

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol [1][2]

Appearance Colorless liquid[1][3]

Odor Earthy, mushroom, herbal, nutty[1][4]

Boiling Point
173-176 °C at 760 mmHg[1][4][5][6][7][8][9][10]

[11][12]

Melting Point -45 °C[1][4][5][6][8][13]

Density
0.817-0.824 g/cm³ at 25 °C[1][3][5][6][7][9][10]

[11]

Solubility in Water 1.252 - 1.5 g/L at 25 °C[13][14][15]

Solubility in Solvents Soluble in alcohol and ether[1][5]

Vapor Pressure ~1 mmHg at 20 °C[7][9][10][13][16]

Vapor Density ~4.5 (air = 1)[4][7][9][10][14][16]

Refractive Index
1.425-1.429 at 20 °C[1][4][6][7][9][10][11][12]

[13][16][17]

Flash Point 65.56 - 68 °C (150 - 154.4 °F)[4][6][8][9][13][18]

LogP (o/w) 2.721 (estimated)[4]

CAS Number 589-98-0[1]

Experimental Protocols
The determination of the physicochemical properties of 3-Octanol relies on established

laboratory techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is the distillation method.
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Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

A sample of 3-Octanol is placed in the distillation flask along with boiling chips to ensure

smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The heating mantle is turned on, and the liquid is heated gradually.

The temperature is recorded when the liquid begins to boil and a steady stream of

distillate is collected in the receiving flask. This temperature is the boiling point.

Determination of Melting Point
The melting point is the temperature at which a solid transitions into a liquid. For a substance

like 3-Octanol, which is a liquid at room temperature, this would be its freezing point.

Apparatus: Test tube, thermometer, cooling bath (e.g., ice-salt mixture).

Procedure:

A sample of 3-Octanol is placed in a test tube.

A thermometer is immersed in the liquid.

The test tube is placed in a cooling bath and the sample is stirred gently.

The temperature is monitored as the liquid cools and begins to solidify.

The temperature at which the first crystals appear and the temperature at which the entire

sample solidifies are recorded. The melting point is the temperature at which the solid and

liquid phases are in equilibrium.

Determination of Density
Density is the mass per unit volume of a substance.
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Apparatus: Pycnometer (a specific gravity bottle), analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

The pycnometer is filled with 3-Octanol, ensuring no air bubbles are trapped, and

weighed again.

The pycnometer is then emptied, cleaned, dried, and filled with a reference substance of

known density (e.g., distilled water) and weighed.

The density of 3-Octanol is calculated using the formula: Density = (mass of 3-Octanol /
mass of water) * density of water.

Determination of Solubility in Water
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.

Apparatus: Test tubes, graduated pipettes, vortex mixer, analytical balance.

Procedure:

A known volume of distilled water is placed in a series of test tubes.

Increasingly larger, precisely measured amounts of 3-Octanol are added to the test tubes.

The test tubes are sealed and agitated vigorously using a vortex mixer until saturation is

reached.

The solutions are allowed to stand until any undissolved 3-Octanol separates.

The concentration of 3-Octanol in the aqueous phase of the saturated solution is then

determined, often by gas chromatography, to establish the solubility limit.

Determination of Refractive Index
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The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Apparatus: Abbe refractometer, constant temperature water bath.

Procedure:

The refractometer is calibrated using a standard of known refractive index.

The temperature of the refractometer prisms is maintained at a constant temperature (e.g.,

20 °C) using the water bath.

A few drops of 3-Octanol are placed on the surface of the prism.

The prism is closed, and the light source is adjusted.

The eyepiece is adjusted until the dividing line between the light and dark fields is sharp

and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Determination of Flash Point
The flash point is the lowest temperature at which a volatile substance can vaporize to form an

ignitable mixture with air.

Apparatus: Pensky-Martens closed-cup tester or Cleveland open-cup tester.

Procedure (Closed-Cup):

The sample cup is filled with 3-Octanol to the marked level.

The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, an ignition source is introduced into the vapor space

above the liquid.

The flash point is the lowest temperature at which a brief flash is observed.
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Visualizations
The following diagram illustrates a generalized workflow for the determination of the

physicochemical properties of a liquid organic compound such as 3-Octanol.
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Figure 1. General workflow for determining physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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